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Compound of Interest

Compound Name: (S)-2-(2-Bromoethyl)oxirane

Cat. No.: B3147245 Get Quote

An In-depth Technical Guide to the Hazards and Toxicity Profile of (S)-2-(2-
bromoethyl)oxirane For Researchers, Scientists, and Drug Development Professionals

Abstract
(S)-2-(2-bromoethyl)oxirane is a bifunctional chiral building block of significant interest in

synthetic chemistry, particularly in the development of pharmaceutical compounds. Its utility

stems from the presence of two distinct electrophilic centers: a strained oxirane (epoxide) ring

and a primary alkyl bromide. However, these same reactive functionalities are the source of its

considerable toxicological hazards. This guide provides a comprehensive analysis of the known

and potential hazards of (S)-2-(2-bromoethyl)oxirane, focusing on its mechanism of toxicity as

a potent alkylating agent, its physical and chemical hazards, and the requisite protocols for

safe handling, exposure mitigation, and disposal.

Chemical Identity and Physicochemical Properties
(S)-2-(2-bromoethyl)oxirane is a chiral molecule valued for its specific stereochemistry in

asymmetric synthesis. A clear understanding of its physical properties is the foundation for its

safe handling and use.

Table 1: Physicochemical Properties of (S)-2-(2-bromoethyl)oxirane
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Property Value Source(s)

IUPAC Name (2S)-2-(2-bromoethyl)oxirane

Synonyms
(S)-(-)-4-Bromo-1,2-

epoxybutane

CAS Number 61847-07-2

Molecular Formula C₄H₇BrO

Molecular Weight 151.00 g/mol

Appearance Liquid

Density 1.521 g/mL at 20 °C

Boiling Point 80 °C at 50 mmHg

Flash Point 59 °C (138.2 °F) - closed cup

SMILES BrCC[C@H]1CO1

InChI Key
ZKODPGZNBMIZFX-

BYPYZUCNSA-N

Hazard Identification and GHS Classification
(S)-2-(2-bromoethyl)oxirane is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are associated with its flammability and its irritant effects on the skin, eyes, and respiratory

system.

Table 2: GHS Hazard Classification for (S)-2-(2-bromoethyl)oxirane
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Hazard Class Category Hazard Statement GHS Pictogram

Flammable Liquids 3
H226: Flammable

liquid and vapor
🔥

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
!

Serious Eye

Damage/Eye Irritation
2 / 2A

H319: Causes serious

eye irritation
!

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
!

Source: Aggregated GHS information from multiple suppliers.

Toxicological Profile: A Dual-Action Alkylating Agent
The toxicity of (S)-2-(2-bromoethyl)oxirane is intrinsically linked to its chemical structure. The

molecule possesses two electrophilic sites, making it a potent bifunctional alkylating agent.

Such agents are highly reactive towards nucleophilic sites in biological macromolecules,

including DNA, RNA, and proteins. This reactivity is the mechanistic basis for its irritant

properties and its suspected mutagenicity and carcinogenicity.

Mechanism of Toxicity
Epoxide Ring Reactivity: The three-membered epoxide ring is highly strained. This strain is

relieved upon nucleophilic attack, leading to ring-opening. Nucleophilic groups on biological

molecules (e.g., amino, sulfhydryl, and hydroxyl groups in proteins; nitrogen atoms in DNA

bases) can attack one of the ring carbons, forming a stable covalent bond.

Alkyl Bromide Reactivity: The bromoethyl group provides a second site for nucleophilic

substitution. The bromine atom is a good leaving group, and the adjacent carbon atom is

susceptible to attack by biological nucleophiles. Bromoalkanes are recognized as aggressive

alkylating agents.
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The dual nature of this molecule means it can potentially cross-link biological molecules, a

particularly damaging event for DNA, which can inhibit replication and transcription.

(S)-2-(2-bromoethyl)oxirane
Biological Nucleophiles

Toxicological Outcomes
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Figure 1: Dual alkylating mechanism of (S)-2-(2-bromoethyl)oxirane.

Acute Toxicity
Inhalation: Vapors may cause respiratory irritation (STOT SE 3). Symptoms can include

coughing, shortness of breath, and inflammation of the respiratory tract.

Skin Contact: Causes skin irritation (Skin Irrit. 2). Prolonged contact may lead to redness,

pain, and potential chemical burns. The substance can be absorbed through the skin.

Eye Contact: Causes serious eye irritation (Eye Irrit. 2A). Direct contact with the liquid or

high concentrations of vapor can result in pain, tearing, and damage to the cornea.

Genotoxicity and Carcinogenicity
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While specific carcinogenicity studies for (S)-2-(2-bromoethyl)oxirane are not widely

published, its classification as a bifunctional alkylating agent places it in a class of compounds

with high potential for genotoxicity.

Epoxides: Many epoxides are known mutagens and carcinogens. Their ability to form DNA

adducts can lead to mutations during DNA replication if not repaired.

Bromoalkanes: Various bromoalkanes have demonstrated mutagenic and carcinogenic

properties in animal studies.

Given its chemical nature, it is prudent to treat (S)-2-(2-bromoethyl)oxirane as a suspected

mutagen and potential carcinogen. One supplier has noted that "(2-Bromoethyl)oxirane has

been shown to induce cancer in animals, and it has also been shown to be carcinogenic in

humans."

Experimental Protocols: Safe Handling and
Emergency Procedures
Strict adherence to safety protocols is mandatory when working with this compound. The

following workflows are based on established laboratory safety standards.

Standard Protocol for Laboratory Handling
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Start: Prepare for Handling

Step 1: Don Personal Protective Equipment (PPE)
- Nitrile gloves (double-gloved recommended)

- Chemical splash goggles & face shield
- Flame-retardant lab coat

Step 2: Ensure Proper Ventilation
- Work exclusively within a certified

  chemical fume hood.

Step 3: Prepare Workspace
- Remove all ignition sources.

- Ground all equipment.
- Have spill kit and quench solution ready.

Step 4: Handle Chemical
- Use non-sparking tools.

- Dispense slowly to avoid splashes/aerosols.
- Keep container tightly closed when not in use.

Step 5: Post-Handling Cleanup
- Decontaminate work surfaces.

- Dispose of contaminated materials as
  hazardous waste.

End: Procedure Complete

Click to download full resolution via product page

Figure 2: Workflow for safe handling of (S)-2-(2-bromoethyl)oxirane.
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Emergency First Aid Procedures
Immediate and appropriate first aid is critical upon any exposure.

Inhalation:

Immediately move the affected person to fresh air.

If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial

respiration (do not use mouth-to-mouth).

Keep the person warm and at rest.

Seek immediate medical attention.

Skin Contact:

Immediately remove all contaminated clothing.

Flush the affected skin with copious amounts of water for at least 15 minutes.

Wash the area with soap and water.

Seek immediate medical attention if irritation persists.

Eye Contact:

Immediately flush eyes with a continuous stream of water for at least 15 minutes, holding

the eyelids open.

Remove contact lenses if present and easy to do so.

Seek immediate medical attention.

Ingestion:

Do NOT induce vomiting.

Rinse the mouth with water.
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Never give anything by mouth to an unconscious person.

Seek immediate medical attention.

Spill and Disposal Procedures
Spill Containment:

Evacuate all non-essential personnel from the area.

Remove all sources of ignition.

Ensure adequate ventilation.

Wear full personal protective equipment (PPE), including a respirator.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material using non-sparking tools and place it in a sealed, labeled

container for hazardous waste disposal.

Waste Disposal:

Dispose of all waste materials, including empty containers, in accordance with local, state,

and federal hazardous waste regulations. Do not allow the chemical to enter drains or

waterways.

Conclusion
(S)-2-(2-bromoethyl)oxirane is a valuable synthetic reagent, but its utility is matched by its

significant toxicological risks. The presence of two highly reactive electrophilic centers renders

it a potent alkylating agent with attendant hazards of flammability, severe irritation, and a high

probability of mutagenicity and carcinogenicity. Professionals in research and drug

development must afford this compound the highest degree of respect, implementing stringent

engineering controls, rigorous safe handling protocols, and comprehensive emergency

preparedness to mitigate the risks associated with its use.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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